Cas no 2740128-98-5 (2-azaspiro4.5decane-8-carboxylic acid hydrochloride)

• Product Name: 2-azaspiro4.5decane-8-carboxylic acid hydrochloride
• CAS No: 2740128-98-5
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5937941
• PubChem ID: 154574903
• Update Time: 2025-10-12

2-azaspiro4.5decane-8-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro4.5decane-8-carboxylic acid hydrochloride
• CS-0185527
• EN300-19558018
• 2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride
• 2740128-98-5
• 2-azaspiro[4.5]decane-8-carboxylic acid HCl

• Inchi： 1S/C10H17NO2.ClH/c12-9(13)8-1-3-10(4-2-8)5-6-11-7-10;/h8,11H,1-7H2,(H,12,13);1H
• InChI Key： MRMLNISSPUHYNQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCC2(CNCC2)CC1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-azaspiro4.5decane-8-carboxylic acid hydrochloride

Introduction to 2-Azaspiro[4.5]decane-8-carboxylic Acid Hydrochloride (CAS No. 2740128-98-5)

2-Azaspiro[4.5]decane-8-carboxylic acid hydrochloride (CAS No. 2740128-98-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride features a spirocyclic ring system with an azaspiro moiety and a carboxylic acid functional group, which is protonated to form the hydrochloride salt. This combination of structural elements imparts unique physicochemical properties to the compound, such as enhanced lipophilicity and improved solubility, which are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the potential of 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action involves the disruption of viral protein-protein interactions, which is a critical step in the viral life cycle.

The pharmacokinetic profile of 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride has been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential parameters for its therapeutic efficacy. Furthermore, toxicological assessments have indicated that it has a good safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of drug discovery, the spirocyclic scaffold of 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride offers a valuable starting point for structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to identify key interactions between this compound and its target proteins. These insights have guided the rational design of more potent and selective analogs with improved pharmacological properties.

The versatility of 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride extends beyond its direct biological activities. It can serve as a valuable building block in synthetic chemistry, enabling the construction of complex molecules with diverse functionalities. The carboxylic acid group provides a reactive handle for further derivatization, allowing chemists to introduce various substituents to modulate the compound's properties and enhance its biological activity.

In conclusion, 2-azaspiro[4.5]decane-8-carboxylic acid hydrochloride (CAS No. 2740128-98-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent.